Cas no 1000339-25-2 (3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole
• CAS No: 1000339-25-2
• MF: C₁₄H₈BrFN₂O
• MW: 319.128525733948
• CID: 856377
• PubChem ID: 26985682
• Update Time: 2025-04-19

3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole
• PC3652
• 1,2,4-Oxadiazole, 3-(2-bromophenyl)-5-(2-fluorophenyl)-
• BS-18994
• AKOS015835138
• CS-0205793
• 1000339-25-2
• MFCD09878375
• DTXSID60650469

• MDL： MFCD09878375
• Inchi： 1S/C14H8BrFN2O/c15-11-7-3-1-5-9(11)13-17-14(19-18-13)10-6-2-4-8-12(10)16/h1-8H
• InChI Key： BJEBCCKIVRWKGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NOC(C2C=CC=CC=2F)=N1

Computed Properties

• Exact Mass: 317.98000
• Monoisotopic Mass: 317.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.522±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 38.92000
• LogP: 4.30520